Cas no 76806-17-2 (Acetamide, N-[2-[[2-(acetylamino)ethyl]thio]phenyl]-)

• Product Name: Acetamide, N-[2-[[2-(acetylamino)ethyl]thio]phenyl]-
• CAS No: 76806-17-2
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 1785902
• Update Time: 2024-11-27

Acetamide, N-[2-[[2-(acetylamino)ethyl]thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[[2-(acetylamino)ethyl]thio]phenyl]-

• Inchi： 1S/C12H16N2O2S/c1-9(15)13-7-8-17-12-6-4-3-5-11(12)14-10(2)16/h3-6H,7-8H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key： KBQSPDJFTQOJBI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SCCNC(C)=O)(=O)C

Computed Properties

• Exact Mass: 252.09338

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 523.8±35.0 °C(Predicted)
• PSA: 58.2
• pka: 14.59±0.70(Predicted)